Cas no 2034277-44-4 (N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(2-chloro-6-fluorophenyl)acetamide)

• Product Name: N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(2-chloro-6-fluorophenyl)acetamide
• CAS No: 2034277-44-4
• MF: C₁₉H₁₇ClFNO₃
• MW: 361.794587850571
• CID: 5348811
• Update Time: 2025-05-30

N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(2-chloro-6-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-2-(2-chloro-6-fluorophenyl)acetamide
• N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(2-chloro-6-fluorophenyl)acetamide

• Inchi： 1S/C19H17ClFNO3/c1-19(24,17-9-12-5-2-3-8-16(12)25-17)11-22-18(23)10-13-14(20)6-4-7-15(13)21/h2-9,24H,10-11H2,1H3,(H,22,23)
• InChI Key： YMEFMQLARHMWPP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(NCC(C)(C1=CC2C=CC=CC=2O1)O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 480
• XLogP3: 3.3
• Topological Polar Surface Area: 62.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(2-chloro-6-fluorophenyl)acetamide

N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(2-chloro-6-fluorophenyl)acetamide (CAS No. 2034277-44-4): A Comprehensive Overview

N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(2-chloro-6-fluorophenyl)acetamide (CAS No. 2034277-44-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, with its unique structural features, presents a fascinating case study for researchers interested in benzofuran derivatives and fluorophenyl acetamides. Its molecular architecture combines a benzofuran moiety with a chloro-fluorophenyl group, making it a subject of interest in drug discovery and material science applications.

The compound's chemical structure reveals several noteworthy characteristics. The presence of both hydroxypropyl and acetamide functional groups contributes to its potential hydrogen bonding capabilities, which is crucial for biological activity. The 2-chloro-6-fluorophenyl component adds to the molecule's electronic properties, influencing its reactivity and interaction with biological targets. Researchers have been particularly interested in how these structural elements affect the compound's pharmacokinetic properties and binding affinity to various receptors.

In recent years, N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(2-chloro-6-fluorophenyl)acetamide has been studied for its potential applications in medicinal chemistry. The benzofuran scaffold is known to exhibit diverse biological activities, and when combined with the chloro-fluorophenyl acetamide moiety, it creates opportunities for developing novel therapeutic agents. Current research focuses on its possible role as a protein kinase inhibitor or enzyme modulator, though these applications remain in the experimental stage.

The synthesis of CAS 2034277-44-4 typically involves multi-step organic reactions, starting with the preparation of the benzofuran core followed by sequential functionalization. Key steps often include hydroxylation of the propyl chain and amide coupling with the chloro-fluorophenyl acetic acid derivative. Researchers have developed various synthetic routes to optimize yield and purity, with particular attention to the stereochemistry at the hydroxy-bearing carbon center.

From a physicochemical perspective, N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(2-chloro-6-fluorophenyl)acetamide exhibits properties typical of its class. It's generally a white to off-white crystalline powder with moderate solubility in common organic solvents. The compound's melting point, logP value, and stability profile make it suitable for various formulation studies. These characteristics are particularly important when considering its potential drug-like properties and bioavailability.

The current market for benzofuran-containing compounds shows steady growth, driven by pharmaceutical research into new therapeutic agents. CAS 2034277-44-4 represents part of this expanding field, with several research institutions and pharmaceutical companies investigating its derivatives. The compound's patent landscape and intellectual property status are areas of active interest for organizations looking to develop novel medications or research tools.

Quality control and analytical characterization of N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(2-chloro-6-fluorophenyl)acetamide typically employ advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency and verify the compound's structural integrity. The development of robust analytical methods has been crucial for researchers working with this material, particularly in pharmacological studies where purity is paramount.

In the context of current research trends, CAS 2034277-44-4 aligns with several hot topics in medicinal chemistry. The growing interest in heterocyclic compounds as drug candidates and the exploration of fluorinated pharmaceuticals both highlight the relevance of this compound. Additionally, the search for novel enzyme inhibitors and receptor modulators in drug discovery programs has brought increased attention to molecules with this structural motif.

Safety considerations for handling N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(2-chloro-6-fluorophenyl)acetamide follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, researchers typically use appropriate personal protective equipment when working with this material. Proper storage conditions and handling procedures help maintain the compound's stability and ensure safe laboratory practices.

The future research directions for CAS 2034277-44-4 may include more detailed structure-activity relationship studies, exploration of its metabolic pathways, and investigation of potential therapeutic applications. As computational chemistry methods advance, in silico modeling of this compound and its interactions with biological targets may provide valuable insights for further development.

For researchers sourcing N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(2-chloro-6-fluorophenyl)acetamide, it's important to verify the supplier's certificate of analysis and quality assurance documentation. The compound's availability from specialty chemical providers has facilitated its use in various research programs, though quantities are typically limited to laboratory-scale amounts for experimental purposes.

In conclusion, CAS 2034277-44-4 represents an interesting example of modern medicinal chemistry research. Its unique combination of benzofuran and chloro-fluorophenyl structural elements offers multiple avenues for scientific exploration. As research continues into its properties and potential applications, this compound may contribute to advancements in pharmaceutical science and related fields.